Cas no 2172620-99-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid
• CAS No: 2172620-99-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6212549
• PubChem ID: 165562552
• Update Time: 2025-06-11

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid
• EN300-1554301
• 2172620-99-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexa-3,5-dien-1-yl)carbamoyl]butanoic acid

• Inchi： 1S/C26H28N2O5/c1-2-3-4-9-16-27-25(31)23(14-15-24(29)30)28-26(32)33-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h2-8,10-13,22-23H,1,9,14-17H2,(H,27,31)(H,28,32)(H,29,30)/b4-3+
• InChI Key： ZMXMXFPQDFXNMO-ONEGZZNKSA-N
• SMILES： O(C(NC(C(NCC/C=C/C=C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic Acid (CAS No. 2172620-99-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid (CAS No. 2172620-99-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hexadienyl moiety, which confer specific properties and functionalities that are highly valuable in various applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in drug discovery and development. The presence of the hexadienyl moiety adds further complexity and reactivity, making this compound a versatile building block for the design of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. The unique combination of the Fmoc protecting group and the hexadienyl moiety allows for precise control over the release and activation of the drug, which is crucial for improving therapeutic efficacy and reducing side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to create prodrugs that are activated only in specific cellular environments, thereby enhancing their selectivity and reducing toxicity.

In addition to its applications in drug delivery, this compound has also shown promise in the field of chemical biology. The ability to manipulate its structure through chemical synthesis allows researchers to probe specific biological pathways and interactions. For example, a recent study in Bioorganic & Medicinal Chemistry Letters utilized this compound to investigate the role of specific enzymes in cellular signaling pathways, providing valuable insights into potential targets for therapeutic intervention.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid involves several key steps, including the protection of amino groups with Fmoc, the introduction of the hexadienyl moiety, and the final coupling reaction to form the desired product. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process and improve efficiency.

The physical and chemical properties of this compound have been extensively characterized using various analytical methods. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm its structure and purity. These techniques provide detailed information about the molecular weight, functional groups, and stereochemistry of the compound, which are essential for its use in pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties as an inhibitor of specific enzymes involved in disease pathways. For example, it has been found to inhibit the activity of certain kinases that play a role in cancer progression. This makes it a potential lead compound for further development into anti-cancer drugs. Additionally, its ability to modulate protein-protein interactions has been explored in several studies, highlighting its potential as a tool for understanding complex biological processes.

The safety profile of this compound is an important consideration for its use in pharmaceutical applications. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics in vivo.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexa-3,5-dien-1-yl)carbamoylbutanoic acid (CAS No. 2172620-99-2) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for the development of targeted drug delivery systems and novel therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, underscoring its importance in advancing our understanding and treatment of various diseases.